2-(8-(3-methoxypropyl)-1,6,7-trimethyl-2,4-dioxo-1H-imidazo[2,1-f]purin-3(2H,4H,8H)-yl)acetamide

• IUPAC Name: 2-[6-(3-methoxypropyl)-4,7,8-trimethyl-1,3-dioxopurino[7,8-a]imidazol-2-yl]acetamide
• InChI: InChI=1S/C16H22N6O4/c1-9-10(2)22-12-13(18-15(22)20(9)6-5-7-26-4)19(3)16(25)21(14(12)24)8-11(17)23/h5-8H2,1-4H3,(H2,17,23)
• InChI Key: OHLOYURAIJFJTL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N2C3=C(N=C2N1CCCOC)N(C(=O)N(C3=O)CC(=O)N)C)C
• Molecular Formula: C16H22N6O4
• Molecular Weight: 362.38 g/mol

Description

2-(8-(3-methoxypropyl)-1,6,7-trimethyl-2,4-dioxo-1H-imidazo[2,1-f]purin-3(2H,4H,8H)-yl)acetamide is a useful research compound. Its molecular formula is C16H22N6O4 and its molecular weight is 362.39. The purity is usually 95%.
BenchChem offers high-quality 2-(8-(3-methoxypropyl)-1,6,7-trimethyl-2,4-dioxo-1H-imidazo[2,1-f]purin-3(2H,4H,8H)-yl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(8-(3-methoxypropyl)-1,6,7-trimethyl-2,4-dioxo-1H-imidazo[2,1-f]purin-3(2H,4H,8H)-yl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Medical Imaging Applications

One notable application is in the development of Positron Emission Tomography (PET) tracers for imaging specific enzyme activities in the body. For instance, carbon-11-labeled imidazopyridine- and purine-thioacetamide derivatives have been synthesized for imaging nucleotide pyrophosphatase/phosphodiesterase 1 (NPP1), highlighting the potential of related compounds in diagnostic imaging and research on enzyme functions in vivo (Gao, Wang, & Zheng, 2016).

Antimicrobial and Anti-inflammatory Activities

Compounds with similar structures have demonstrated antimicrobial activities , providing a foundation for the development of new antibiotics or antimicrobial agents. For example, 2-hydroxy-6-methyl-7-(arylamino)-1,7-dihydropurin-8-ones have shown promising results against a panel of susceptible and resistant Gram-positive and Gram-negative bacteria, indicating potential applications in addressing antibiotic resistance (Sharma, Sharma, & Rane, 2004).

Anticonvulsant Properties

Research on omega-(1H-1-imidazolyl)-N-phenylalkanoic acid amide derivatives has identified anticonvulsant activity against seizures induced by maximal electroshock, suggesting potential applications in the development of new treatments for epilepsy or other seizure disorders (Aktürk, Kılıç, Erol, & Pabuccuoglu, 2002).

Catalytic Applications

The synthesis and evaluation of manganese(II) complexes of imidazole-based acetamide as catalysts for alkene epoxidation highlight the role such compounds can play in facilitating chemical transformations, potentially offering environmentally friendly alternatives to traditional catalysts in industrial and laboratory settings (Serafimidou, Stamatis, & Louloudi, 2008).